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Compound of Interest

Compound Name: 1-Methoxy-4-nitronaphthalene

Cat. No.: B051467

Essential Safety and Handling Guide for 1-
Methoxy-4-nitronaphthalene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Methoxy-4-nitronaphthalene. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Summary

1-Methoxy-4-nitronaphthalene is classified as a hazardous substance that can cause skin,
eye, and respiratory irritation.[1][2][3] The toxicological properties of this material have not been
fully investigated, warranting cautious handling.[1] It is typically a yellow to orange crystalline
powder.[2] Upon combustion or at high temperatures, it may decompose and generate
poisonous fumes.[1]

Hazard Identification
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Hazard Classification Category GHS Hazard Statement

H315: Causes skin irritation[2]

Skin Irritation 2
[3]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[2][3]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for the safe handling of 1-Methoxy-4-
nitronaphthalene. The following table summarizes the recommended equipment.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields or a
face shield.[3]

To protect against splashes
that can cause serious eye
irritation.[1][2]

Skin Protection

- Gloves: Wear appropriate
chemical-resistant gloves (e.g.,
nitrile rubber).[1][4] - Clothing:
Wear a lab coat or appropriate
protective work clothing.[1] -
Apron: For tasks with a higher
risk of splashing, a chemical-
resistant apron is

recommended.[4]

To prevent skin contact, which
can cause irritation.[1][2]
Contaminated clothing should
be removed and washed

before reuse.[2]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[5][6] If a
fume hood is not available or if
there is a risk of generating
dust or aerosols, use a
NIOSH-approved respirator
with an appropriate filter for
organic vapors and

particulates.[1][7]

To avoid inhalation, which may

cause respiratory irritation.[1]

[2]

Operational and Disposal Plan

Experimental Protocol: Safe Handling Procedure

e Preparation and Engineering Controls:

o Before handling, ensure that a safety shower and eye bath are readily accessible.[1]

o Work in a well-ventilated area, such as a certified chemical fume hood, to minimize

inhalation exposure.[5][6]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


http://angenechemical.com/sds/4900-63-4.pdf
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://www.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://www.med.navy.mil/Portals/62/Documents/NMFA/NMCPHC/root/Field%20Activities/Pages/NEPMU6/Operational%20Support/Entomology/AFPMB-TG14-PPE-FOR-PEST-MGMT.pdf
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://www.med.navy.mil/Portals/62/Documents/NMFA/NMCPHC/root/Field%20Activities/Pages/NEPMU6/Operational%20Support/Entomology/AFPMB-TG14-PPE-FOR-PEST-MGMT.pdf
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://www.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://www.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Methoxynaphthalene.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Methoxynaphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://chemm.hhs.gov/ppe.htm
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://www.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Methoxynaphthalene.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Methoxynaphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Keep the container tightly closed when not in use and store in a dry, well-ventilated place.

[2]

e Handling and Use:

o

Avoid contact with skin, eyes, and clothing.[3]

[e]

Avoid the formation of dust and aerosols.[3]

o

Do not eat, drink, or smoke in the handling area.[8]

[¢]

Wash hands thoroughly after handling the substance.[2][8]

e Accidental Release Measures:

[e]

In case of a spill, evacuate personnel to a safe area.[3]

o Wear the appropriate PPE as indicated above.[1]

o Avoid breathing dust or vapors.[1]

o Contain the spill and prevent it from entering drains.[1][6]

o For solid spills, sweep up and shovel the material into a suitable, closed container for
disposal without creating dust.[3] For liquid spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a designated hazardous waste container.[6]

o Wash the spill site after material pickup is complete.[1]

Disposal Plan

The disposal of 1-Methoxy-4-nitronaphthalene and its containers must be handled as
hazardous waste and in accordance with all federal, state, and local regulations.[1][5]

e Waste Segregation and Collection:

o Collect waste 1-Methoxy-4-nitronaphthalene and any contaminated materials (e.g.,
gloves, absorbent paper) in a dedicated, leak-proof, and clearly labeled hazardous waste
container.[6][9]
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o The container must be kept closed except when adding waste.[6][9]

o Container Disposal:
o Thoroughly empty chemical containers.[9][10]

o The first rinse of the container should be collected and disposed of as hazardous waste.[9]
For highly toxic chemicals, the first three rinses must be collected.[9]

o After proper rinsing, obliterate or remove all labels before disposing of the container.[10]
o Professional Disposal:

o Contact a licensed professional waste disposal service to arrange for the pickup and
disposal of the hazardous waste.[5] Do not dispose of this chemical down the drain or in
regular trash.[6]

Workflow for Handling 1-Methoxy-4-
nitronaphthalene
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i
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Caption: Workflow for the safe handling and disposal of 1-Methoxy-4-nitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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